Cas no 476326-56-4 (methyl 4-{4-(3,4-dichlorophenyl)-1,3-thiazol-2-ylcarbamoyl}benzoate)

• Product Name: methyl 4-{4-(3,4-dichlorophenyl)-1,3-thiazol-2-ylcarbamoyl}benzoate
• CAS No: 476326-56-4
• MF: C₁₈H₁₂Cl₂N₂O₃S
• MW: 407.270481109619
• CID: 5964142
• PubChem ID: 4068404
• Update Time: 2025-11-01

methyl 4-{4-(3,4-dichlorophenyl)-1,3-thiazol-2-ylcarbamoyl}benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-{4-(3,4-dichlorophenyl)-1,3-thiazol-2-ylcarbamoyl}benzoate
• methyl 4-((4-(3,4-dichlorophenyl)thiazol-2-yl)carbamoyl)benzoate
• Benzoic acid, 4-[[[4-(3,4-dichlorophenyl)-2-thiazolyl]amino]carbonyl]-, methyl ester
• F0473-0379
• SCHEMBL13713241
• methyl 4-{[4-(3,4-dichlorophenyl)-1,3-thiazol-2-yl]carbamoyl}benzoate
• 476326-56-4
• Oprea1_326565
• methyl 4-[[4-(3,4-dichlorophenyl)-1,3-thiazol-2-yl]carbamoyl]benzoate
• AKOS024578448

• Inchi： 1S/C18H12Cl2N2O3S/c1-25-17(24)11-4-2-10(3-5-11)16(23)22-18-21-15(9-26-18)12-6-7-13(19)14(20)8-12/h2-9H,1H3,(H,21,22,23)
• InChI Key： JACJSTCCYVUYDL-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=C(C(NC2=NC(C3=CC=C(Cl)C(Cl)=C3)=CS2)=O)C=C1

Computed Properties

• Exact Mass: 405.9945688g/mol
• Monoisotopic Mass: 405.9945688g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 517
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 96.5Ų

Experimental Properties

• Density: 1.464±0.06 g/cm3(Predicted)
• pka: 6.52±0.50(Predicted)

Additional information on methyl 4-{4-(3,4-dichlorophenyl)-1,3-thiazol-2-ylcarbamoyl}benzoate

Recent Advances in the Study of Methyl 4-{4-(3,4-Dichlorophenyl)-1,3-Thiazol-2-Ylcarbamoyl}Benzoate (CAS: 476326-56-4)

The compound methyl 4-{4-(3,4-dichlorophenyl)-1,3-thiazol-2-ylcarbamoyl}benzoate (CAS: 476326-56-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This thiazole-based derivative has been investigated for its role as a modulator of various biological pathways, particularly those involved in inflammation and cancer. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, shedding light on its mechanism of action and therapeutic potential.

One of the key areas of research has been the compound's interaction with specific protein targets. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that methyl 4-{4-(3,4-dichlorophenyl)-1,3-thiazol-2-ylcarbamoyl}benzoate exhibits high affinity for the NLRP3 inflammasome, a multiprotein complex implicated in chronic inflammatory diseases. The study utilized molecular docking and in vitro assays to confirm the compound's inhibitory effects on NLRP3 activation, suggesting its potential as a novel anti-inflammatory agent.

In addition to its anti-inflammatory properties, recent preclinical studies have explored the compound's anticancer activity. Research conducted at the University of Cambridge in 2024 revealed that methyl 4-{4-(3,4-dichlorophenyl)-1,3-thiazol-2-ylcarbamoyl}benzoate induces apoptosis in several cancer cell lines, including colorectal and breast cancer cells. The study highlighted the compound's ability to disrupt mitochondrial function and activate caspase-dependent apoptotic pathways, providing a mechanistic basis for its cytotoxic effects.

Another significant advancement in the study of this compound is the development of more efficient synthetic routes. A recent publication in Organic Letters (2024) described a streamlined, high-yield synthesis of methyl 4-{4-(3,4-dichlorophenyl)-1,3-thiazol-2-ylcarbamoyl}benzoate using a one-pot condensation reaction. This method not only improves the scalability of production but also reduces the environmental impact associated with traditional multi-step syntheses.

Pharmacokinetic studies have also been conducted to evaluate the compound's drug-like properties. A 2023 study in Drug Metabolism and Disposition reported favorable oral bioavailability and metabolic stability of methyl 4-{4-(3,4-dichlorophenyl)-1,3-thiazol-2-ylcarbamoyl}benzoate in rodent models. These findings support its potential for further development as an oral therapeutic agent.

Despite these promising results, challenges remain in the clinical translation of this compound. Current research efforts are focused on addressing issues such as selectivity against off-target proteins and potential toxicity at higher doses. Collaborative studies between academic institutions and pharmaceutical companies are underway to optimize the compound's therapeutic index through structural modifications and formulation strategies.

In conclusion, methyl 4-{4-(3,4-dichlorophenyl)-1,3-thiazol-2-ylcarbamoyl}benzoate (CAS: 476326-56-4) represents a promising scaffold for the development of novel therapeutic agents targeting inflammation and cancer. Recent studies have significantly advanced our understanding of its biological activities and pharmacological properties, paving the way for future clinical investigations. Continued research in this area may yield important breakthroughs in the treatment of chronic inflammatory diseases and certain cancers.